4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(2-phenoxyethyl)piperidine-1-carboxamide

• IUPAC Name: 4-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]-N-(2-phenoxyethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H22F3N5O3/c1-24-15(18(19,20)21)23-26(17(24)28)13-7-10-25(11-8-13)16(27)22-9-12-29-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3,(H,22,27)
• InChI Key: OGLIPPCSIUHKLN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)NCCOC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C18H22F3N5O3
• Molecular Weight: 413.4 g/mol

Description

4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(2-phenoxyethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H22F3N5O3 and its molecular weight is 413.401. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Biological Evaluation

This chemical compound's research applications are vast and primarily focused on its synthesis, biological evaluation, and potential use in various medical and biochemical studies. The chemical structure indicates its potential involvement in the development of inhibitors and antimicrobial agents, as well as its role in understanding chemical reactions and interactions.

Inhibitors Discovery

A significant application involves the discovery and development of inhibitors for enzymes or receptors. For example, research led by Thalji et al. (2013) focused on identifying inhibitors of soluble epoxide hydrolase, highlighting the importance of triazine heterocycles for potency and selectivity, indicating a potential pathway for developing therapeutic agents (Thalji et al., 2013).

Antimicrobial Activity

Another critical application area is the synthesis and evaluation of compounds for antimicrobial activities. Jadhav et al. (2017) synthesized a series of novel compounds showing moderate to good activities against various bacterial and fungal strains, showcasing the chemical's potential in developing new antimicrobial agents (Jadhav et al., 2017).

Synthesis of Heterocycles

The compound is also involved in the synthesis of N,S-containing heterocycles, as described by Dotsenko et al. (2012), who synthesized 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides, showcasing its utility in generating complex molecular structures (Dotsenko et al., 2012).

Enantioselective Synthesis

Research on enantioselective processes, such as the work by Cann et al. (2012), highlights the compound's role in the synthesis of CGRP receptor inhibitors, demonstrating its application in creating targeted, stereochemically complex pharmaceuticals (Cann et al., 2012).